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Compound of Interest

Compound Name: Z-Arg(Mtr)-OH.CHA

Cat. No.: B554762

Technical Guide: Z-Arg(Mtr)-OH.CHA

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical compound Z-Arg(Mtr)-
OH.CHA, including its Chemical Abstracts Service (CAS) number and molecular weight.
Further sections outline the framework for a comprehensive whitepaper, detailing the
necessary components for experimental protocols and pathway visualizations relevant to its
application in research and drug development.

Core Compound Data

The fundamental properties of Z-Arg(Mtr)-OH.CHA are summarized below. This compound is
chemically defined as Na-Z-Nw-(4-methoxy-2,3,6-trimethylbenzenesulfonyl)-L-arginine
cyclohexylammonium salt.
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Property Value References
CAS Number 80745-09-1 [11[2][3][4]
Molecular Weight 619.77 g/mol [3]

619.7726 g/mol [2]

619.8 g/mol [1][4]

Molecular Formula C30H4sNs07S [2][4]
C24H32N407S - CeH13N [1][3]

Experimental Protocols and Applications

Further investigation into specific experimental applications of Z-Arg(Mtr)-OH.CHA is required
to provide detailed protocols. The following sections are templates that can be populated with
specific experimental details based on the research context.

General Experimental Workflow

The use of Z-Arg(Mtr)-OH.CHA in a research context, such as peptide synthesis or as a
component in a biological assay, would typically follow a structured workflow. The diagram
below illustrates a generic experimental process from initial preparation to final analysis.
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Generic Experimental Workflow
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Caption: A generalized workflow for experiments involving Z-Arg(Mtr)-OH.CHA.

Placeholder for Signaling Pathway Involvement

In the absence of a specified biological context or signaling pathway associated with Z-
Arg(Mtr)-OH.CHA, a diagram cannot be generated. If this compound is found to modulate a
specific pathway, a DOT script could be created as follows:
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Hypothetical Signaling Pathway
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Caption: A hypothetical signaling pathway modulated by Z-Arg(Mtr)-OH.CHA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Z-Arg(Mtr)-OH.CHA CAS number and molecular
weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554762#z-arg-mtr-oh-cha-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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